Cas no 86438-31-5 (beta-D-glucopyranosyl 3)>-3beta-hydroxyolean-12-en-23-oic-28-oate)

• Product Name: beta-D-glucopyranosyl 3)>-3beta-hydroxyolean-12-en-23-oic-28-oate
• CAS No: 86438-31-5
• MF: C₄₂H₆₄O₁₆
• MW: 824.947975158691
• CID: 1995841
• PubChem ID: 163014200
• Update Time: 2025-04-21

beta-D-glucopyranosyl 3)>-3beta-hydroxyolean-12-en-23-oic-28-oate Chemical and Physical Properties

Names and Identifiers

• copteroside G
• E83705
• 86438-31-5
• DA-52052
• HY-N10388
• CS-0498895
• beta-D-glucopyranosyl 3)>-3beta-hydroxyolean-12-en-23-oic-28-oate

• Inchi： 1S/C42H64O16/c1-37(2)13-15-42(36(54)58-33-29(48)26(45)25(44)21(18-43)55-33)16-14-39(4)19(20(42)17-37)7-8-22-38(3)11-10-24(41(6,35(52)53)23(38)9-12-40(22,39)5)56-34-30(49)27(46)28(47)31(57-34)32(50)51/h7,20-31,33-34,43-49H,8-18H2,1-6H3,(H,50,51)(H,52,53)
• InChI Key： KXYRUPZAFWEWGV-UHFFFAOYSA-N
• SMILES： CC1(CC2C(C(OC3C(O)C(O)C(O)C(CO)O3)=O)(CCC3(C4(C(C5(C(CC4)C(C(=O)O)(C)C(OC4C(O)C(O)C(O)C(C(=O)O)O4)CC5)C)CC=C32)C)C)CC1)C

Computed Properties

• Exact Mass: 824.41943595g/mol
• Monoisotopic Mass: 824.41943595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 58
• Rotatable Bond Count: 8
• Complexity: 1670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.663
• Topological Polar Surface Area: 270Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins